Cas no 1629271-25-5 (2,2-bis({(tert-butoxy)carbonylamino})acetic acid)
2,2-bis({(tert-butoxy)carbonylamino})acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid
- Glycine, N-[(1,1-dimethylethoxy)carbonyl]-2-[[(1,1-dimethylethoxy)carbonyl]amino]-
- 2,2-bis({(tert-butoxy)carbonylamino})acetic acid
- EN300-12460343
- 2,2-Bis((tert-butoxycarbonyl)amino)acetic acid
- 1629271-25-5
-
- Inchi: 1S/C12H22N2O6/c1-11(2,3)19-9(17)13-7(8(15)16)14-10(18)20-12(4,5)6/h7H,1-6H3,(H,13,17)(H,14,18)(H,15,16)
- InChI Key: MZXVITVTMTVTTF-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(NC(OC(C)(C)C)=O)NC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 290.14778643g/mol
- Monoisotopic Mass: 290.14778643g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.178±0.06 g/cm3(Predicted)
- Boiling Point: 446.0±40.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
2,2-bis({(tert-butoxy)carbonylamino})acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-12460343-0.05g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 0.05g |
$285.0 | 2023-06-08 | |
| Enamine | EN300-12460343-0.1g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 0.1g |
$426.0 | 2023-06-08 | |
| Enamine | EN300-12460343-0.25g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 0.25g |
$607.0 | 2023-06-08 | |
| Enamine | EN300-12460343-0.5g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 0.5g |
$959.0 | 2023-06-08 | |
| Enamine | EN300-12460343-1.0g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 1g |
$1229.0 | 2023-06-08 | |
| Enamine | EN300-12460343-2.5g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 2.5g |
$2408.0 | 2023-06-08 | |
| Enamine | EN300-12460343-5.0g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 5g |
$3562.0 | 2023-06-08 | |
| Enamine | EN300-12460343-10.0g |
2,2-bis({[(tert-butoxy)carbonyl]amino})acetic acid |
1629271-25-5 | 95% | 10g |
$5283.0 | 2023-06-08 | |
| 1PlusChem | 1P028RCQ-50mg |
2,2-bis({[(tert-butoxy)carbonyl]amino})aceticacid |
1629271-25-5 | 95% | 50mg |
$402.00 | 2024-06-19 | |
| 1PlusChem | 1P028RCQ-100mg |
2,2-bis({[(tert-butoxy)carbonyl]amino})aceticacid |
1629271-25-5 | 95% | 100mg |
$589.00 | 2024-06-19 |
2,2-bis({(tert-butoxy)carbonylamino})acetic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 2,2-bis({(tert-butoxy)carbonylamino})acetic acid
2,2-Bis({(tert-butoxy)carbonylamino})acetic Acid (CAS No. 1629271-25-5): A Comprehensive Guide
2,2-Bis({(tert-butoxy)carbonylamino})acetic acid (CAS No. 1629271-25-5) is a specialized organic compound with significant applications in peptide synthesis and pharmaceutical research. This compound, often referred to as a Boc-protected amino acid derivative, plays a crucial role in modern drug discovery and bioconjugation chemistry. Its unique structure, featuring two tert-butoxycarbonyl (Boc) groups, makes it a valuable building block for custom peptide synthesis and protein engineering.
The growing interest in 2,2-bis(Boc-amino)acetic acid is driven by its versatility in biomedical research, particularly in the development of targeted therapies and diagnostic agents. Researchers frequently search for information about its synthesis methods, solubility properties, and storage conditions, reflecting the compound's importance in laboratory settings. Recent advancements in cancer research and neurological studies have further increased demand for high-purity Boc-protected compounds like this one.
From a chemical perspective, 2,2-bis((tert-butoxycarbonyl)amino)acetic acid demonstrates excellent stability under normal conditions, making it suitable for various organic transformations. The compound's molecular weight and exact mass are frequently queried by scientists working on mass spectrometry analysis or nuclear magnetic resonance (NMR) studies. Its crystalline form and melting point characteristics are also important parameters for quality control in pharmaceutical manufacturing.
The synthetic utility of CAS 1629271-25-5 extends to multiple fields, including biomaterials development and enzyme mimetics. Many researchers investigate its potential in creating novel drug delivery systems, especially those targeting hard-to-treat diseases. The compound's ability to serve as a protected amino acid precursor makes it particularly valuable for solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology laboratories worldwide.
Market trends indicate increasing demand for high-purity 2,2-bis(Boc-amino)acetic acid, with suppliers focusing on improving batch-to-batch consistency and analytical documentation. Quality-conscious buyers often search for HPLC purity data and certificates of analysis when sourcing this chemical. The compound's shelf life and recommended storage temperature are additional frequently asked questions among research professionals.
Recent scientific publications have highlighted innovative applications of 2,2-bis({(tert-butoxy)carbonylamino})acetic acid in protein labeling and biomarker development. These cutting-edge applications align with current trends in personalized medicine and theranostic approaches. The compound's compatibility with various coupling reagents used in peptide bond formation makes it particularly attractive for these advanced applications.
From a regulatory standpoint, CAS No. 1629271-25-5 is generally regarded as safe for research purposes when handled according to standard laboratory safety protocols. However, researchers should always consult the latest safety data sheets (SDS) and conduct proper risk assessments before working with this or any chemical compound. Proper waste disposal methods should also be followed to ensure environmental protection.
The future outlook for 2,2-bis((tert-butoxycarbonyl)amino)acetic acid appears promising, particularly in the context of next-generation therapeutics and diagnostic tools. As the scientific community continues to explore novel bioconjugation techniques and protein modification strategies, the demand for specialized Boc-protected building blocks like this one is expected to grow steadily in the coming years.
1629271-25-5 (2,2-bis({(tert-butoxy)carbonylamino})acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)